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Compound of Interest

N,2-Dimethoxy-N-
Compound Name:

methylbenzamide
CAS No.: 130250-62-3

Cat. No.: B182586

Get Quote

Application Notes and Protocols for N,2-
Dimethoxy-N-methylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are provided as a general guide for the
experimental use of N,2-Dimethoxy-N-methylbenzamide. Limited direct experimental data on
the biological activity of this specific compound is publicly available. The protocols provided are
based on the known applications of structurally similar compounds and its use as a synthetic
intermediate. All protocols require optimization for specific experimental conditions.

Introduction

N,2-Dimethoxy-N-methylbenzamide (CAS No. 130250-62-3) is a substituted benzamide
derivative, specifically a Weinreb amide.[1] Weinreb amides are valuable intermediates in
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organic synthesis due to their ability to react with organometallic reagents to form ketones
without over-addition to form tertiary alcohols. This compound has been utilized as a precursor
in the synthesis of potential therapeutic agents, including inhibitors of JumonjiC (JmjC) domain-
containing histone demethylases, anti-apicomplexan agents, and non-nucleoside reverse
transcriptase inhibitors (NNRTIs) for HIV.[2] These applications suggest its potential utility in
drug discovery and development as a scaffold or starting material.

Physicochemical Properties and Handling

A summary of the key physicochemical properties and handling recommendations for N,2-
Dimethoxy-N-methylbenzamide is presented below.

Property Value/iInformation

CAS Number 130250-62-3

Molecular Formula C10H13NOs

Molecular Weight 195.22 g/mol

Appearance Expected to be a solid or oil

Expected to be soluble in organic solvents such
Solubility as DMSO, ethanol, and dichloromethane. Poorly

soluble in water.

Store in a cool, dry, and well-ventilated area.

Storage
g Keep the container tightly sealed.
Handle with appropriate personal protective
equipment (PPE), including gloves, lab coat,
Safety

and safety glasses. Avoid inhalation of dust or

vapors and contact with skin and eyes.

Data Presentation

Due to the limited publicly available biological data for N,2-Dimethoxy-N-methylbenzamide,
the following table is provided as a template for researchers to record their experimental
findings in a structured format.
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Result (e.g.,
Target/Cell Endpoint ICs0, ECso, Positive Negative
Assay Type .
Line Measured % Control Control
Inhibition)
Enzyme Vehicle
O e.g., JMID2C  ICso e.g., GSK-J1
Inhibition (DMSO)
e.g., _
Cell-Based B ) ) Vehicle
e.g., T. gondii ECso Pyrimethamin
Assay (DMSO)
e
Cytotoxicity e.g., e.g., Vehicle
CCso o
Assay HEK293T Doxorubicin (DMSO)
Antiviral e.g., HIV-1 c e.g., Vehicle
50
Assay RT Nevirapine (DMSO)

Experimental Protocols

The following are generalized protocols for potential applications of N,2-Dimethoxy-N-
methylbenzamide. These protocols are intended as a starting point and will require
optimization.

Protocol 1: JmjC Histone Demethylase Inhibition Assay
(Colorimetric)

This protocol is designed to assess the inhibitory activity of N,2-Dimethoxy-N-
methylbenzamide against a JmjC domain-containing histone demethylase, such as JIMJD2.[3]

Materials:

Recombinant JmjC histone demethylase (e.g., IMJD2C)

Tri-methylated histone H3-K9 substrate-coated microplate

N,2-Dimethoxy-N-methylbenzamide

Assay buffer
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o Co-factors (e.g., a-ketoglutarate, Fe(ll), Ascorbate)
e Primary antibody (anti-demethylated H3-K9)

o HRP-conjugated secondary antibody

o Colorimetric HRP substrate (e.g., TMB)

e Stop solution (e.g., 1 M H2S0a4)

e Microplate reader

Procedure:

o Compound Preparation: Prepare a stock solution of N,2-Dimethoxy-N-methylbenzamide in
DMSO. Create a serial dilution of the compound in the assay buffer.

e Enzyme Reaction:

[e]

To the wells of the substrate-coated microplate, add the assay buffer containing the co-
factors.

[e]

Add the diluted N,2-Dimethoxy-N-methylbenzamide or positive/negative controls to the
respective wells.

[e]

Initiate the reaction by adding the recombinant JmjC histone demethylase.

o

Incubate the plate at 37°C for a predetermined time (e.g., 1-2 hours).
o Detection:

Wash the wells with a wash buffer.

[¢]

[e]

Add the primary antibody and incubate at room temperature for 1 hour.

o

Wash the wells and add the HRP-conjugated secondary antibody. Incubate for 30-60
minutes.

Wash the wells and add the colorimetric substrate.

o
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o Allow the color to develop, then add the stop solution.

o Data Analysis:
o Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

o Calculate the percentage of inhibition relative to the vehicle control and determine the ICso
value.

Protocol 2: Anti-Apicomplexan (e.g., Toxoplasma gondii)
Cell-Based Growth Assay

This protocol is designed to evaluate the inhibitory effect of N,2-Dimethoxy-N-
methylbenzamide on the proliferation of an apicomplexan parasite.[4]

Materials:

Host cells (e.g., human foreskin fibroblasts - HFFs)

o Toxoplasma gondii tachyzoites (e.g., expressing a reporter like GFP)
e Cell culture medium

e N,2-Dimethoxy-N-methylbenzamide

» Positive control (e.g., pyrimethamine)

e 96-well black, clear-bottom plates

Fluorescence microplate reader or high-content imager
Procedure:

o Cell Seeding: Seed host cells into a 96-well plate and allow them to form a confluent
monolayer.

o Compound Addition: Prepare serial dilutions of N,2-Dimethoxy-N-methylbenzamide in cell
culture medium and add them to the wells.
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» Parasite Infection: Infect the host cell monolayer with T. gondii tachyzoites.
 Incubation: Incubate the plates for 48-72 hours at 37°C in a COz2 incubator.
e Quantification of Parasite Growth:

o If using fluorescent parasites, measure the fluorescence intensity using a microplate
reader.

o Alternatively, fix and stain the cells and quantify the number and size of parasite-
containing vacuoles using high-content imaging.

o Data Analysis:
o Normalize the signal to the vehicle-treated control.

o Calculate the ECso value from the dose-response curve.

Protocol 3: HIV-1 Reverse Transcriptase (RT) Inhibition
Assay (Colorimetric)

This protocol is a non-radioactive ELISA-based assay to determine the inhibitory potential of
N,2-Dimethoxy-N-methylbenzamide against HIV-1 RT.[5]

Materials:

e Recombinant HIV-1 Reverse Transcriptase (RT)

Streptavidin-coated 96-well plate

Biotinylated template/primer (e.g., poly(A) x oligo(dT)1s)

dNTP mix containing DIG-labeled dUTP

N,2-Dimethoxy-N-methylbenzamide

Positive control (e.g., Nevirapine)
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Anti-DIG-HRP antibody conjugate

HRP substrate (e.g., ABTS)

Stop solution

Microplate reader
Procedure:

» Plate Preparation: To the streptavidin-coated wells, add the biotinylated template/primer and
incubate to allow binding. Wash the wells.

e Enzyme Reaction:

[¢]

Add the reaction buffer containing the dNTP/DIG-dUTP mix to the wells.

[e]

Add the serially diluted N,2-Dimethoxy-N-methylbenzamide or controls.

[e]

Initiate the reaction by adding the recombinant HIV-1 RT.

Incubate at 37°C for 1-2 hours.

o

o Detection:

[¢]

Wash the wells to remove unincorporated nucleotides.

[e]

Add the Anti-DIG-HRP conjugate and incubate for 1 hour.

o

Wash the wells and add the HRP substrate.

[¢]

After color development, add the stop solution.
o Data Analysis:
o Measure the absorbance at the appropriate wavelength (e.g., 405 nm).

o Calculate the percentage of RT inhibition and determine the I1Cso value.
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Mandatory Visualizations

Enzymatic Reaction Histone Tail

N,2-Dimethoxy-N- Inhibition JmjC Histone Demethylation Histone H3 Lysine 9

(Dimethylated)

Pp-

methylbenzamide Demethylase (e.g., IMID2)

Histone H3 Lysine 9
(Trimethylated)

Click to download full resolution via product page

Caption: Inhibition of JmjC-mediated histone demethylation.
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Compound Procurement
(N,2-Dimethoxy-N-methylbenzamide)

l

Stock Solution Preparation
(in DMSO)

Primary Screening
(e.g., Enzyme Inhibition Assay)

Hit Confirmation & Dose-Response
(Calculate IC50/EC50)

Secondary Assay Cytotoxicity Assay
(e.g., Cell-Based Assay) (Determine CC50)

Data Analysis & Lead Selection
(Calculate Selectivity Index)

Click to download full resolution via product page

Caption: General workflow for screening N,2-Dimethoxy-N-methylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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